Cas no 672-87-7 (Metyrosine)

• Product Name: Metyrosine
• CAS No: 672-87-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00064201
• CID: 39497
• PubChem ID: 441350
• Update Time: 2025-04-18

Metyrosine Chemical and Physical Properties

Names and Identifiers

• Metyrosine
• Metirosine
• alpha-methyltyrosine
• α-Methyl-L-tyrosine
• (S)-alpha-Methyltyrosine
• L-2-Me-Tyr-OH
• α-METHYL-L-P-TYROSINE
• ALPHA-METHYL-L-P-TYROSINE
• alpha-methyl-L-tyrosine
• L-2-Methyl-3-(4-hydroxy­phenyl)alanine
• L-AMPT
• Methyltyrosine
• Demser
• Metirosinum
• (S)-2-Amino-3-(4-hydroxyphenyl)-2-methylpropanoic acid
• Metirosina
• L-alpha-Methyl-p-tyrosine
• L-alpha-Methyltyrosine
• (-)-alpha-Methyl-L-tyrosine
• (2S)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoic acid
• alpha-Methyl-p-tyrosine
• MK 781
• alpha-Methyl-para-tyrosine
• DOQ0J0TPF7
• ALPHA-METHYL-L-TYR
• alpha-MPT
• DTXSID6023315
• CHEMBL1200862
• C07921
• Tox21_111253_1
• Metirosinum [INN-Latin]
• EINECS 211-599-5
• A inverted exclamation mark-Methyl-L-Tyr
• CCG-204895
• Metyrosine [USAN]
• LP00811
• (-)-(S)-2-Amino-3-(4-hydroxyphenyl)-2-methylpropionsaeure
• Tox21_500811
• NS00007101
• (2S)-2-amino-3-(4-hydroxyphenyl)-2-methyl-propanoic acid
• Metyrosine, United States Pharmacopeia (USP) Reference Standard
• (S)-2-Amino-3-(4-hydroxyphenyl)-2-methylpropanoicacid
• NCGC00094144-06
• L-2-Methyl-3-(4-hydroxy-phenyl)alanine
• DB00765
• METIROSINE [WHO-DD]
• Racemetirosine, (s)-
• MK-781
• alpha-Me-Tyr-OH
• L-Tyrosine, alpha-methyl-, (-)-
• METYROSINE [USP-RS]
• A-Methyl-L-tyrosine
• L-2-METHYL-3-(4-HYDROXYPHENYL)ALANINE
• METIROSINE [JAN]
• AKOS016844271
• AB02561
• NCGC00094144-04
• (S)-2-(4-Hydroxybenzyl)-2-aminopropanoic Acid
• Metirosine (JAN/INN)
• a-Methyltyrosinea-Methyltyrosine
• L 588357-0
• Metyrosine (USP)
• L-TYROSINE, .ALPHA.-METHYL-, (-)-
• NCGC00261496-01
• EU-0100811
• DTXCID203315
• NCGC00094144-05
• UNII-DOQ0J0TPF7
• NHTGHBARYWONDQ-JTQLQIEISA-N
• Tox21_111253
• METYROSINE [VANDF]
• GTPL6956
• D00762
• Metirosina [INN-Spanish]
• L-588357-0
• A835693
• (S)-a-Methyl-4-hydroxy phenylalanine, (S)-a-Methyltyrosine
• SPECTRUM2300312
• NCGC00094144-07
• Demser (TN)
• AC-32982
• CHEBI:6912
• BSPBio_003232
• methyl-tyrosine
• 672-87-7
• METYROSINE (USP MONOGRAPH)
• NCGC00094144-03
• C02KB01
• Z1255434943
• Metirosine [INN]
• F12275
• EN300-127035
• Metirosin
• Spectrum3_001846
• M 8131
• MFCD00064201
• H-(ME)TYR-OH
• METYROSINE [USP MONOGRAPH]
• SCHEMBL50398
• Lopac0_000811
• alpha-Methyltyrosine, (L)-Isomer
• SDCCGSBI-0050788.P002
• Q6824116
• alpha-Methyl-L-tyrosine, >=98% (TLC)
• HMS3262D03
• (2S)-2-Amino-2-methyl-3-(4-hydroxyphenyl)propanoic acid
• NCGC00015701-06
• NCGC00094144-01
• METYROSINE (USP-RS)
• a-methyl-L-p-tyrosine
• ?-Methyl-L-tyrosine
• alpha-methyl-paratyrosine
• METIROSINE (MART.)
• CAS-672-87-7
• METIROSINE [MART.]
• s5797
• CS-W015723
• NCGC00094144-11
• (-)-.ALPHA.-METHYL-L-TYROSINE
• AS-47139
• HY-W015007
• Metyrosine [USAN:USP]
• METYROSINE [ORANGE BOOK]
• METYROSINE [MI]
• AM83582
• KBio3_002732
• L-Tyrosine, alpha-methyl-
• BRD-K83766205-001-03-8

• MDL： MFCD00064201
• Inchi： 1S/C10H13NO3/c1-10(11,9(13)14)6-7-2-4-8(12)5-3-7/h2-5,12H,6,11H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： NHTGHBARYWONDQ-JTQLQIEISA-N
• SMILES： OC([C@](C)(CC1C=CC(=CC=1)O)N)=O

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.283g/cm3
• Melting Point: 320-340°C dec.
• Boiling Point: 383.7ºC at 760 mmHg
• Flash Point: 185.9ºC
• Refractive Index: 1.599
• PSA: 83.55000
• LogP: 1.43700
• Solubility: Not determined
• Merck: 13,6183

Metyrosine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters